Cas no 157764-04-0 (2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile)

2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile structure
157764-04-0 structure
Product Name:2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile
CAS No:157764-04-0
MF:C9H5ClN2S
MW:208.667399168015
CID:107891
Update Time:2023-08-02

2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazoleacetonitrile,6-chloro-
    • 2-Benzothiazoleacetonitrile,6-chloro-(9CI)
    • 2-(6-chloro-1,3-benzothiazol-2-yl)acetonitrile
    • 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile
    • Inchi: 1S/C9H5ClN2S/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2
    • InChI Key: WYBXFJOQIHCVTA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(CC#N)=N2

Computed Properties

  • Exact Mass: 207.986
  • Monoisotopic Mass: 207.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.9

2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile Related Literature

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